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Compound of Interest

Compound Name: 2,4,6-Triiodophenol

Cat. No.: B146134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Triiodophenol (2,4,6-TIP) is an aromatic organic compound that has garnered attention

both as a pharmaceutical agent and as an environmental constituent. It is recognized as a

potent anti-inflammatory and analgesic agent. However, its primary environmental relevance

stems from its formation as an iodinated disinfection byproduct (DBP) during water treatment

processes, particularly in the presence of iodide. Understanding the environmental fate of

2,4,6-TIP is crucial for assessing its potential risks and persistence in various ecosystems. This

technical guide provides a comprehensive overview of the current knowledge on the

biodegradation, photodegradation, abiotic degradation, and mobility of 2,4,6-Triiodophenol in
the environment.

Physicochemical Properties
A thorough understanding of the environmental behavior of 2,4,6-TIP begins with its

fundamental physicochemical properties.
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Property Value Reference

CAS Number 609-23-4

Molecular Formula C₆H₃I₃O [1]

Molecular Weight 471.80 g/mol [1]

Appearance
Off-white to light gray

crystalline powder
[2]

Melting Point 158-162 °C [2]

Water Solubility Insoluble [2]

Solubility in Organic Solvents
Soluble in chloroform and

dichloromethane
[2]

Solubility in Alkaline Solutions Soluble [2]

Biodegradation
The microbial-mediated degradation of 2,4,6-Triiodophenol is a key process influencing its

persistence in the environment. The primary mechanism of biodegradation is reductive

deiodination, where iodine atoms are sequentially removed from the aromatic ring under

anaerobic conditions.

Microbial Reductive Deiodination
Several studies have demonstrated the capability of microbial consortia and isolated bacterial

strains to reductively deiodinate 2,4,6-TIP.

An anaerobic microbial consortium enriched from sediments of an iodine-producing industry

was found to reductively dehalogenate 2,4,6-TIP to 4-iodophenol. This process suggests a

preferential removal of the ortho-substituted iodines. The predominant bacteria in this

consortium included Pseudomonas stutzeri, Clostridium sp., Sedimentibacter sp., and an

unidentified bacterium from the class Chloroflexi. Further investigation suggested that a novel

anaerobic bacterium in the class Anaerolineae is capable of this reductive deiodination.[3]
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In another study, an anaerobic microbial consortium from the marine sponge Hymeniacidon

sinapium was enriched and shown to reductively deiodinate 100 μM of 2,4,6-TIP to 4-

iodophenol (4-IP) and 2-iodophenol (2-IP). From this consortium, a pure culture of Vallitalea sp.

strain TIP-1 was isolated.[4] This strain, in the presence of glucose, reductively deiodinated

2,4,6-TIP to 2-IP and 4-IP in a 3:1 molar ratio, with 2,4-diiodophenol (2,4-DIP) and 2,6-

diiodophenol (2,6-DIP) identified as intermediates.[4] Strain TIP-1 was also capable of

deiodinating 2,4-DIP to a 1:1 mixture of 2-IP and 4-IP, and 2,6-DIP to 2-IP, indicating its ability

to remove both ortho- and para-substituted iodines.[4]

Source of Inoculum: Marine sponge Hymeniacidon sinapium or sediment from an iodine-

producing facility.[3][4]

Enrichment Medium:

Anaerobic basal medium supplemented with a carbon and electron donor (e.g., sterile

sponge tissue or glucose).[4]

2,4,6-Triiodophenol (e.g., 100 μM) as the electron acceptor.[4]

Incubation Conditions:

Anaerobic conditions, established by gassing with a mixture of N₂/CO₂.

Incubation in the dark at a controlled temperature (e.g., 30°C).

Isolation of Pure Cultures:

Serial dilution of the enriched consortium in an appropriate anaerobic medium.

Use of a suitable carbon source (e.g., glucose) to promote the growth of specific strains.[4]

Colony picking and repeated subculturing to ensure purity.

Analysis:

Concentrations of 2,4,6-TIP and its deiodinated products (2,4-DIP, 2,6-DIP, 2-IP, 4-IP) are

monitored over time using High-Performance Liquid Chromatography (HPLC).
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Microbial community composition can be analyzed using 16S rRNA gene sequencing and

techniques like PCR-Denaturing Gradient Gel Electrophoresis (DGGE).[3][4]

Biodegradation Pathway of 2,4,6-Triiodophenol
The following diagram illustrates the proposed reductive deiodination pathway of 2,4,6-
Triiodophenol by Vallitalea sp. strain TIP-1.
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Reductive deiodination pathway of 2,4,6-TIP.

Photodegradation
The degradation of 2,4,6-Triiodophenol initiated by light, particularly in aqueous environments,

is another important transformation pathway.

Phototransformation in Seawater
Simulated sunlight can induce the phototransformation of 2,4,6-TIP in seawater through

photonucleophilic substitution. This process involves the replacement of iodine atoms with

hydroxyl, chloride, or bromide ions. The major degradation products identified include

diiodohydroquinone and halogenated derivatives such as bromodiiodophenol. The half-life of

2,4,6-TIP under these conditions is estimated to be between 40 and 600 hours, depending on

the latitude and season.

Light Source: A solar simulator or a UV lamp with a specific wavelength range.

Reaction Vessel: Quartz tubes or other UV-transparent containers.

Sample Preparation:
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Prepare a solution of 2,4,6-Triiodophenol in the desired aqueous matrix (e.g., deionized

water, seawater) at a known concentration.

Control the pH of the solution as it can significantly influence photodegradation rates.

Irradiation:

Expose the samples to the light source under controlled temperature conditions.

Include dark controls to account for any abiotic degradation not induced by light.

Analysis:

Withdraw samples at regular time intervals.

Analyze the concentration of 2,4,6-TIP and its degradation products using analytical

techniques such as HPLC-UV, GC-MS, or LC-MS.

Photodegradation Workflow
The following diagram outlines a general experimental workflow for studying the

photodegradation of 2,4,6-Triiodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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